Cas no 27151-01-5 (2-Oxazolamine,4,5-dihydro-N-phenyl-)

2-Oxazolamine,4,5-dihydro-N-phenyl- structure
27151-01-5 structure
Product Name:2-Oxazolamine,4,5-dihydro-N-phenyl-
CAS No:27151-01-5
MF:C9H10N2O
MW:162.188501834869
CID:269739
PubChem ID:33718
Update Time:2025-04-19

2-Oxazolamine,4,5-dihydro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolamine,4,5-dihydro-N-phenyl-
    • (4,5-Dihydro-oxazol-2-yl)-phenyl-amin
    • (4,5-dihydro-oxazol-2-yl)-phenyl-amine
    • 2-Anilino-2-oxazoline
    • 4,5-dihydro-N-phenyl-2-oxazolamine
    • ANILINE, N-(2-OXAZOLIN-2-YL)-
    • N-(2-Oxazolinyl)aniline
    • NSC160004
    • Oxazole, 4,5-dihydro-2-phenylamino-
    • SureCN1852745
    • SureCN7171231
    • SureCN7171234
    • 2-Phenyliminooxazolidine
    • 2-OXAZOLINE, 2-ANILINO-
    • OXAZOLIDINE, 2-(PHENYLIMINO)-
    • NSC-160004
    • AKOS006278433
    • SCHEMBL1852745
    • SCHEMBL17728316
    • DTXSID30181619
    • NSC 160004
    • TYG70FN2WE
    • UNII-TYG70FN2WE
    • 2-(PHENYLIMINO)-1,3-OXAZOLIDINE
    • 2-Oxazolamine, 4,5-dihydro-N-phenyl-
    • oxazolinylaniline
    • CHEMBL498826
    • 2-N-PHENYLAMINO-2-OXAZOLINE
    • 27151-01-5
    • Inchi: 1S/C9H10N2O/c1-2-4-8(5-3-1)11-9-10-6-7-12-9/h1-5H,6-7H2,(H,10,11)
    • InChI Key: CIDMUJMGDBSMQW-UHFFFAOYSA-N
    • SMILES: O1C(=NCC1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 162.0794
  • Monoisotopic Mass: 162.079313
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.6
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.19
  • Boiling Point: 249.3°Cat760mmHg
  • Flash Point: 104.6°C
  • Refractive Index: 1.596
  • PSA: 33.62
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